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Compound of Interest

Compound Name: 3-Amino-6-methoxypyridazine

Cat. No.: B1266373 Get Quote

Core Molecular Data of 3-Amino-6-
methoxypyridazine
An In-depth Technical Guide for Researchers

This document provides essential molecular information for 3-Amino-6-methoxypyridazine, a

heterocyclic organic compound relevant to pharmaceutical and chemical research.[1] It serves

as a critical intermediate in the synthesis of various biologically active compounds.[2][3]

Molecular Properties
The fundamental molecular characteristics of 3-Amino-6-methoxypyridazine are summarized

below. This data is crucial for experimental design, stoichiometric calculations, and analytical

characterization.

Property Value

Molecular Formula C5H7N3O[4][5][6][7][8]

Molecular Weight 125.13 g/mol [4][5][6][7][8]

IUPAC Name 6-methoxypyridazin-3-amine[4][5]

CAS Number 7252-84-8[4][7][8]
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Structural Information
3-Amino-6-methoxypyridazine is characterized by a pyridazine ring, which is a six-membered

aromatic heterocycle containing two adjacent nitrogen atoms. An amino group is attached at

the 3-position and a methoxy group at the 6-position.[1][4] This specific arrangement of

functional groups dictates its chemical reactivity and utility as a building block in organic

synthesis.[1][4]

Caption: Chemical structure of 3-Amino-6-methoxypyridazine.

Experimental Context and Applications
While detailed experimental protocols and signaling pathways are application-specific, it is

important to note the primary uses of 3-Amino-6-methoxypyridazine in research and

development.

Key Research Applications:

Pharmaceutical Synthesis: It is a key intermediate in the preparation of pharmaceuticals,

including the anticancer drug Relugolix.[2] Derivatives have shown potential as antimicrobial

and anticancer agents.[4]

Organic Synthesis: It serves as a versatile building block for creating more complex

heterocyclic compounds.[3][4]

Agrochemicals: Some of its derivatives are explored for potential use as agrochemicals.[4]

Methodology Note: The synthesis of 3-Amino-6-methoxypyridazine often involves the

reaction of 3-amino-6-chloropyridazine with sodium methoxide.[2] Researchers utilizing this

compound should refer to specific synthetic procedures and safety data sheets for detailed

handling and reaction conditions. Physicochemical properties, such as solubility and melting

point, have been characterized using standard analytical techniques.[1]

Caption: Logical relationship of 3-Amino-6-methoxypyridazine data.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. CAS # 7252-84-8, 3-Amino-6-methoxypyridazine, NSC 73703, (6-Methoxypyridazin-3-
yl)amine, 6-Methoxypyridazin-3-amine, 3-Methoxy-6-aminopyridazine, 6-Amino-3-
methoxypyridazine - chemBlink [chemblink.com]

2. 3-AMINO-6-METHOXYPYRIDAZINE | 7252-84-8 [chemicalbook.com]

3. theclinivex.com [theclinivex.com]

4. Buy 3-Amino-6-methoxypyridazine | 7252-84-8 [smolecule.com]

5. 6-Methoxypyridazin-3-amine | C5H7N3O | CID 81673 - PubChem
[pubchem.ncbi.nlm.nih.gov]

6. 7252-84-8|3-Amino-6-methoxypyridazine|BLD Pharm [bldpharm.com]

7. chemscene.com [chemscene.com]

8. scbt.com [scbt.com]

To cite this document: BenchChem. [3-Amino-6-methoxypyridazine molecular weight and
formula]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1266373#3-amino-6-methoxypyridazine-molecular-
weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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